(1-phenyl-1H-pyrazol-4-yl)acetonitrile

• IUPAC Name: 2-(1-phenylpyrazol-4-yl)acetonitrile
• InChI: InChI=1S/C11H9N3/c12-7-6-10-8-13-14(9-10)11-4-2-1-3-5-11/h1-5,8-9H,6H2
• InChI Key: BWPUFKQLCCDCHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C=N2)CC#N
• Molecular Formula: C11H9N3
• DSSTOX Substance ID: DTXSID50398984
• Molecular Weight: 183.21 g/mol
• CAS RN: 51412-23-8

Description

“(1-phenyl-1H-pyrazol-4-yl)acetonitrile” is a chemical compound that falls under the category of pyrazole derivatives. Pyrazole derivatives are known for their diverse pharmacological effects.

Synthesis Analysis

The synthesis of pyrazole derivatives has been reported in several studies. For instance, a study reported the synthesis of diverse pyrazole-based chalcones from 1-phenyl-1H-pyrazol-3-ols bearing a formyl or acetyl group on the C4 position of the pyrazole ring.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives has been analyzed using various techniques such as NMR spectroscopy. For example, one study used 1H NMR and 13C NMR to verify the structures of synthesized pyrazole derivatives.

Chemical Reactions Analysis

Pyrazole derivatives have been involved in various chemical reactions. For instance, a study reported the in vitro antileishmanial and in vivo antimalarial activities of synthesized pyrazole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives have been analyzed using various techniques. For instance, one study reported that “(1-phenyl-1H-pyrazol-4-yl)acetonitrile” is a colorless to yellow viscous liquid or lump or semi-solid.

Scientific Research Applications

Synthesis and Antioxidant Activity

(1-phenyl-1H-pyrazol-4-yl)acetonitrile derivatives are utilized in synthesizing heterocyclic compounds with potential antioxidant activity. For example, El-Mekabaty (2015) synthesized polyfunctionally substituted heterocycles, including pyrazoles and thiophenes, from 2-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile, showing antioxidant properties comparable to ascorbic acid (El‐Mekabaty, 2015).

Synthesis of Fluorescent Derivatives

This compound is also a precursor in the synthesis of novel fluorescent derivatives. Padalkar et al. (2013) synthesized fluorescent derivatives starting from phenyl acetonitrile, highlighting its potential in developing photophysical properties (Padalkar, Phatangare, & Sekar, 2013).

Metallomacrocyclic Palladium(II) Complexes

Another application is in the synthesis of metallomacrocyclic palladium(II) complexes with pyrazole ligands. Guerrero et al. (2008) synthesized new 3,5-dimethylpyrazolic hybrid ligands N1-substituted by polyether chains and phenyl groups, which reacted with [PdCl(2)(CH(3)CN)(2)] to form monomer or dimer complexes (Guerrero et al., 2008).

Heterocyclic Compound Synthesis

Rahmati et al. (2013) demonstrated its utility in synthesizing heterocyclic compounds like imidazo[1,2-b]pyrazole-7-carbonitriles via a multi-component reaction, showing its versatility in organic synthesis (Rahmati, Eskandari-Vashareh, & Alizadeh-Kouzehrash, 2013).

Luminescent [Ir(C^N)2(N^N)]+ Complexes

The compound is also used in synthesizing luminescent iridium complexes. Kamecka et al. (2021) synthesized cationic [Ir(C^N)2)(N^N)]+ complexes using 1-phenyl-1H-pyrazole as a cyclometalating ligand, showing strong luminescence in solutions (Kamecka, Kapturkiewicz, & Pipczyński, 2021).

Glycosidase Inhibitory Activity

Additionally, derivatives of (1-phenyl-1H-pyrazol-4-yl)acetonitrile show potential as glycosidase inhibitors, as explored by Patil et al. (2012) in their study on benzopyrimodo[2,1-b][1,3]thiazol-4-yliden-4-yliden)acetonitrile derivatives (Patil, Nandre, Ghosh, Rao, Chopade, Bhosale, & Bhosale, 2012).

Mechanism of Action

Target of Action

The primary target of 2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile is Aurora-A kinase . Aurora-A kinase is a member of the Aurora kinase family, which has been considered a significant anticancer target for the treatment of human cancers .

Mode of Action

2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile interacts with its target, Aurora-A kinase, by inhibiting its activity . This inhibition is believed to have a synergistic effect on anticancer activity .

Biochemical Pathways

It is known that aurora-a kinase plays a crucial role in cell division, and its inhibition can disrupt this process, leading to the death of cancer cells .

Pharmacokinetics

It is known that the compound is highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

The inhibition of Aurora-A kinase by 2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile can lead to the disruption of cell division, resulting in the death of cancer cells . This makes it a potential candidate for the development of anticancer agents targeting Aurora-A kinase .

Safety and Hazards

The safety and hazards associated with pyrazole derivatives have been reported in several studies. For example, one study reported that “(1-phenyl-1H-pyrazol-4-yl)acetonitrile” has hazard statements H302, H315, H319, H332, H335.

Future Directions

The future directions in the research of pyrazole derivatives involve the development of novel insecticides targeting the ryanodine receptor. Furthermore, the development of safe and effective antileishmanial and antimalarial agents is also a potential future direction.